Cas no 42190-83-0 (C12H10N2O4)

• Product name: C12H10N2O4
• CAS No: 42190-83-0
• MF: C₁₂H₁₀N₂O₄
• MW: 246.2188
• MDL: MFCD04090191
• CID: 330006
• PubChem ID: 170616

C12H10N2O4 Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-imidazole-4,5-dicarboxylic acid
• 1-benzylimidazole-4,5-dicarboxylic acid
• 1H-Imidazole-4,5-dicarboxylicacid, 1-(phenylmethyl)-
• 1-benzyl-4,5-imidazoledicarboxylic acid
• AC1L55WZ
• BI-Dicarboxylic acid
• CTK1D6489
• N-benzylimidazole-4,5-dicarboxylic acid
• STOCK4S-76220
• SureCN2808649
• 1H-Imidazole-4,5-dicarboxylic acid, 1-(phenylmethyl)-
• MLS000077994
• SCHEMBL2808649
• AN-465/41861758
• DTXSID40195020
• HMS2441M13
• 1-Benzyl-1H-imidazole-4,5-dicarboxylicacid
• FT-0766744
• CS-0320093
• AKOS016007335
• CHEMBL1594411
• SB37133
• SMR000036582
• 42190-83-0
• DB-070267
• STL301881
• DTXCID50117511
• C12H10N2O4

• MDL： MFCD04090191
• Inchi： InChI=1S/C12H10N2O4/c15-11(16)9-10(12(17)18)14(7-13-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16)(H,17,18)
• InChI Key： MMNLMFUDZWLQBY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C=NC(=C2C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 246.0641
• Monoisotopic Mass: 246.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 553.4°Cat760mmHg
• Flash Point: 288.5°C
• Refractive Index: 1.648
• PSA: 92.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles